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Compound of Interest

Compound Name: Meldrum's acid-13C3

Cat. No.: B15622392 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the isotopic purity of commercially

available Meldrum's acid-¹³C₃. Understanding the isotopic enrichment of this crucial building

block is paramount for its effective use in various research and development applications,

including mechanistic studies, metabolic tracing, and as an internal standard in quantitative

mass spectrometry. This document outlines the typical isotopic purity levels offered by

commercial suppliers, details the analytical methodologies used for its determination, and

provides a logical workflow for assessing the quality of ¹³C-labeled Meldrum's acid.

Data Presentation: Isotopic Purity of Commercially
Available ¹³C₃-Labeled Compounds
While specific Certificates of Analysis for Meldrum's acid-¹³C₃ are not readily available in the

public domain, data from leading suppliers of other ¹³C₃-labeled compounds provide a strong

indication of the expected isotopic purity. The following table summarizes the typical isotopic

enrichment for commercially available ¹³C₃-labeled analogues. Researchers should always

refer to the lot-specific Certificate of Analysis provided by the supplier for precise data.
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Compound Name Supplier Stated Isotopic Purity (%)

Glycerol-¹³C₃
Cambridge Isotope

Laboratories
99%[1][2]

Sodium L-lactate-¹³C₃
Cambridge Isotope

Laboratories
98%[3]

Caffeine-¹³C₃ LGC Standards
>95% (with lot-specific data

showing 99.2% ¹³C₃)[4]

Atrazine (ring-¹³C₃)
Cambridge Isotope

Laboratories
99%[5]

L-Lactic acid-¹³C₃ Sigma-Aldrich 99 atom % ¹³C

Note: The purity value for Meldrum's Acid-¹³C from Santa Cruz Biotechnology is stated as

≥98%, though it is not explicitly specified as isotopic purity. The vendor recommends consulting

the lot-specific Certificate of Analysis for detailed data.[6]

Experimental Protocols for Determining Isotopic
Purity
The determination of isotopic purity for ¹³C-labeled compounds such as Meldrum's acid-¹³C₃

primarily relies on two powerful analytical techniques: Mass Spectrometry (MS) and Nuclear

Magnetic Resonance (NMR) Spectroscopy.

Mass Spectrometry (MS)
Mass spectrometry is a highly sensitive technique used to measure the mass-to-charge ratio of

ions. For isotopically labeled compounds, it allows for the determination of the distribution of

different isotopologues (molecules that differ only in their isotopic composition).

Methodology:

Sample Preparation: A dilute solution of the Meldrum's acid-¹³C₃ is prepared in a suitable

volatile solvent (e.g., acetonitrile or methanol).
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Ionization: The sample is introduced into the mass spectrometer and ionized using a soft

ionization technique, such as Electrospray Ionization (ESI) or Matrix-Assisted Laser

Desorption/Ionization (MALDI), to minimize fragmentation and keep the molecule intact.

Mass Analysis: The ions are then separated based on their mass-to-charge ratio by a mass

analyzer (e.g., Time-of-Flight (TOF), Quadrupole, or Orbitrap). High-resolution mass

spectrometers are often employed to resolve the isotopic peaks.

Data Analysis:

The mass spectrum will show a cluster of peaks corresponding to the different

isotopologues of Meldrum's acid.

The most abundant peak should correspond to the fully labeled Meldrum's acid-¹³C₃.

Peaks with lower masses will represent molecules with fewer than three ¹³C atoms (e.g.,

¹³C₂, ¹³C₁), and the peak at the mass of the unlabeled compound may also be present.

The relative abundance of each peak is used to calculate the isotopic purity and the

distribution of the different isotopologues.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for determining the structure of molecules and can also

be used to assess isotopic enrichment. ¹³C NMR is particularly useful for this purpose.

Methodology:

Sample Preparation: A solution of the Meldrum's acid-¹³C₃ is prepared in a deuterated

solvent (e.g., CDCl₃, DMSO-d₆).

Data Acquisition: A ¹³C NMR spectrum is acquired. The presence of ¹³C at specific positions

in the molecule will result in signals in the spectrum.

Data Analysis:

For a fully ¹³C₃-labeled Meldrum's acid, the signals corresponding to the three labeled

carbon atoms will be significantly enhanced compared to a spectrum of the unlabeled
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compound.

The presence of ¹³C-¹³C coupling can provide further confirmation of the labeling pattern.

Quantitative ¹³C NMR, with appropriate relaxation delays and decoupling techniques, can

be used to determine the percentage of ¹³C at each labeled position, thus providing a

measure of isotopic enrichment.

Mandatory Visualizations
Logical Workflow for Isotopic Purity Assessment
The following diagram illustrates a typical workflow for the assessment of the isotopic purity of

commercially available Meldrum's acid-¹³C₃.
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Caption: Workflow for assessing the isotopic purity of Meldrum's acid-¹³C₃.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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